molecular formula C15H12FN3O3 B6429578 ethyl 6-(4-fluorophenyl)-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate CAS No. 1986957-91-8

ethyl 6-(4-fluorophenyl)-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate

Cat. No. B6429578
CAS RN: 1986957-91-8
M. Wt: 301.27 g/mol
InChI Key: KUCBWYGFYFIGGC-UHFFFAOYSA-N
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Description

Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings . Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .


Synthesis Analysis

Pyrrolopyrazine derivatives can be synthesized through various routes, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods .


Molecular Structure Analysis

The pyrrolopyrazine scaffold is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring .


Chemical Reactions Analysis

The synthesis of pyrrolopyrazine derivatives involves various chemical reactions, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods .

Scientific Research Applications

Ethyl 6-(4-fluorophenyl)-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate has been used in a variety of scientific research applications. This compound has been found to be effective in the study of the structure-activity relationships of compounds, as well as in the study of the pharmacokinetic and pharmacodynamic properties of compounds. This compound has also been used in the study of the molecular mechanisms of action of compounds, as well as in the study of the biochemical and physiological effects of compounds.

Mechanism of Action

Advantages and Limitations for Lab Experiments

Ethyl 6-(4-fluorophenyl)-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate has several advantages for use in laboratory experiments. This compound is a synthetic compound which is relatively easy to synthesise and is cost-effective. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations for use in laboratory experiments. This compound is a relatively new compound and its exact mechanism of action is not yet fully understood. In addition, this compound is a highly potent compound and should be handled with care in the laboratory.

Future Directions

There are several potential future directions for the use of ethyl 6-(4-fluorophenyl)-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate in scientific research. This compound could be used in the study of the molecular mechanisms of action of other compounds, as well as in the study of the biochemical and physiological effects of other compounds. This compound could also be used in the development of new drugs and therapies for the treatment of a variety of diseases, such as cancer and cardiovascular disease. This compound could also be used in the study of the pharmacokinetic and pharmacodynamic properties of compounds, as well as in the development of new analytical methods for the detection and quantification of compounds. Finally, this compound could be used in the development of new laboratory techniques and technologies for the study of compounds.

Synthesis Methods

Ethyl 6-(4-fluorophenyl)-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylate is a synthetic compound which can be synthesised through a multi-step process. The first step of the process involves the reaction of 4-fluorophenyl acetic acid with ethylenediamine to form ethyl 6-(4-fluorophenyl)-2-imidazolecarboxylate. This reaction is followed by the reaction of ethyl 6-(4-fluorophenyl)-2-imidazolecarboxylate with an aqueous solution of hydrogen peroxide to form this compound. This method has been found to be efficient and cost-effective for the synthesis of this compound.

properties

IUPAC Name

ethyl 6-(4-fluorophenyl)-8-oxo-7H-imidazo[1,2-a]pyrazine-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12FN3O3/c1-2-22-15(21)12-8-19-7-11(18-14(20)13(19)17-12)9-3-5-10(16)6-4-9/h3-8H,2H2,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KUCBWYGFYFIGGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN2C=C(NC(=O)C2=N1)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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